Cas no 2836-82-0 (2-Fluorophenylacetone)

• Product Name: 2-Fluorophenylacetone
• CAS No: 2836-82-0
• Molecular Formula: C₉H₉FO
• Molecular Weight: 152.1656
• MDL: MFCD00000325
• CID: 43475
• PubChem ID: 76086

2-Fluorophenylacetone Properties

Names and Identifiers

• 1-(2-Fluorophenyl)propan-2-one
• (2-Fluorophenyl)acetone
• 1-(2-Fluorophenyl)acetone
• 2-Fluorophenylacetone
• o-Fluorophenylacetone
• 1-(2-Fluorophenyl)-2-propanone
• 2-Propanone, 1-(2-fluorophenyl)-
• BANVZEUCJHUPOI-UHFFFAOYSA-N
• KSC497E4P
• 1-(2-Fluorophenyl)acetone #
• SBB086844
• 1-(2-Fluoro-phenyl)-propan-2-one
• TRA0016379
• LS11259
• CM10960
• NE10022
• CS

• MDL： MFCD00000325
• InChIKey： BANVZEUCJHUPOI-UHFFFAOYSA-N
• Inchi： 1S/C9H9FO/c1-7(11)6-8-4-2-3-5-9(8)10/h2-5H,6H2,1H3
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 152.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.064
• Heavy Atom Count: 11
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.95720
• PSA: 17.07000
• Refractive Index: n20/D 1.4989(lit.)
• Boiling Point: 47°C/0.05mmHg(lit.)
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• Color/Form: Light yellow transparent liquid
• Solubility: Not determined
• Density: 1.077 g/mL at 25 °C(lit.)

2-Fluorophenylacetone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

2-Fluorophenylacetone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes